Cas no 941959-92-8 (4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide)

• Product Name: 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide
• CAS No: 941959-92-8
• MF: C₂₂H₂₀N₄O₆S
• MW: 468.482403755188
• CID: 5502033
• Update Time: 2025-11-01

4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-[furan-2-ylmethyl(methyl)sulfamoyl]-N-[5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-yl]benzamide
• 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

• Inchi： 1S/C22H20N4O6S/c1-26(14-18-7-4-12-31-18)33(28,29)19-10-8-15(9-11-19)20(27)23-22-25-24-21(32-22)16-5-3-6-17(13-16)30-2/h3-13H,14H2,1-2H3,(H,23,25,27)
• InChI Key： GXJIZFPSRMQOGL-UHFFFAOYSA-N
• SMILES： C(NC1=NN=C(C2=CC=CC(OC)=C2)O1)(=O)C1=CC=C(S(N(CC2=CC=CO2)C)(=O)=O)C=C1

Additional information on 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide

Introduction to 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 941959-92-8)

4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide is a complex organic compound that has garnered significant attention in the field of pharmaceutical research due to its unique structural and functional properties. This compound, identified by the CAS number 941959-92-8, belongs to a class of molecules that exhibit promising biological activities, making it a subject of intense study in drug discovery and development.

The molecular structure of this compound features a benzamide core linked to a 1,3,4-oxadiazole ring, which is further substituted with a furan-2-ylmethyl(methyl)sulfamoyl group and a 3-methoxyphenyl moiety. This intricate arrangement of functional groups contributes to its diverse pharmacological profile and potential therapeutic applications.

Recent advancements in chemical biology have highlighted the importance of heterocyclic compounds in medicinal chemistry. The 1,3,4-oxadiazole scaffold, in particular, has been extensively studied for its role in various biological processes. Its presence in this compound suggests that it may interact with multiple targets, potentially leading to synergistic effects in drug design.

The furan moiety is another key feature of this molecule. Furan derivatives are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The integration of the furan-2-ylmethyl(methyl)sulfamoyl group into the benzamide structure may enhance the compound's binding affinity and selectivity towards specific biological targets.

Moreover, the 3-methoxyphenyl substituent adds another layer of complexity to the molecule. Phenolic compounds are widely recognized for their antioxidant and anti-inflammatory effects. The methoxy group at the para position enhances the lipophilicity of the phenyl ring, which can improve the compound's membrane permeability and bioavailability.

In the context of current research, this compound represents an excellent candidate for further exploration in drug development. The combination of these structural elements suggests that it may possess multiple modes of action, making it a versatile tool for therapeutic intervention. Researchers are particularly interested in its potential as an inhibitor of key enzymes involved in inflammatory pathways.

One of the most compelling aspects of this compound is its potential to modulate cytokine production. Cytokines are small proteins that play a crucial role in cell signaling and immune responses. By targeting specific cytokine pathways, this compound could offer novel treatments for chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, preliminary studies have indicated that this compound may exhibit antitumor activity. The ability to interfere with critical signaling pathways involved in cancer cell proliferation and survival makes it an attractive candidate for further investigation. Researchers are exploring its potential as a single-agent therapy or in combination with existing chemotherapeutic agents to improve treatment outcomes.

The synthesis of this compound presents several challenges due to its complex structure. However, advances in synthetic methodologies have made it possible to produce high-purity samples for biological testing. Techniques such as solid-phase synthesis and automated purification have streamlined the process, enabling researchers to focus on evaluating its pharmacological properties.

Evaluation of this compound's biological activity typically involves high-throughput screening (HTS) against panels of enzymes and cell lines relevant to various diseases. Initial results have shown promising interactions with several targets, including kinases and transcription factors known to be involved in inflammation and cancer.

The development of novel drug candidates requires rigorous testing to assess their safety and efficacy. Preclinical studies are essential to determine optimal dosing regimens and identify potential side effects before human trials can begin. These studies often involve animal models that mimic human diseases, providing valuable insights into how the compound behaves in vivo.

The structural features of 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide also make it an interesting subject for computational studies. Molecular modeling techniques can help researchers predict how the compound interacts with biological targets at the atomic level. This information is crucial for designing analogs with improved potency and selectivity.

In conclusion, 4-{(furan-2-yl)methyl(methyl)sulfamoyl}-N-5-(3-methoxyphenyl)-1,3,4-oxadiazol-2-ylbenzamide (CAS No. 941959-92-8) is a multifaceted compound with significant potential in pharmaceutical research. Its unique structural composition suggests diverse biological activities that could lead to novel therapeutic interventions for various diseases. As research continues to uncover new applications for this molecule, it is likely to play an increasingly important role in drug discovery and development.